Cas no 1352534-53-2 (1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine)

• Product Name: 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine
• CAS No: 1352534-53-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5149763
• Update Time: 2025-07-02

1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine
• 2-Pyridinamine, 3-[1-(1-methylethyl)-2-piperidinyl]-

• Inchi： 1S/C13H21N3/c1-10(2)16-9-4-3-7-12(16)11-6-5-8-15-13(11)14/h5-6,8,10,12H,3-4,7,9H2,1-2H3,(H2,14,15)
• InChI Key： WNTJVHJPBNJFES-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C1CCCCN1C(C)C

Additional information on 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine

Comprehensive Overview of 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine (CAS No. 1352534-53-2)

1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine (CAS No. 1352534-53-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This bicyclic amine derivative features a hexahydrobipyridine core with an isopropyl substituent, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its scaffold can be modified to target specific biological pathways.

The compound's CAS number 1352534-53-2 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Its molecular structure combines a bipyridine framework with an amine functional group, offering versatile reactivity for further derivatization. This adaptability has led to its exploration in central nervous system (CNS) drug development, a hot topic in contemporary pharmacology. With the rise of neurodegenerative diseases, compounds like 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine are being studied for their potential to cross the blood-brain barrier and modulate neurotransmitter systems.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in precision medicine and biologics. The compound's synthetic utility aligns with these trends, as it can be tailored for kinase inhibition or GPCR targeting—two areas dominating academic and industrial research. Analytical techniques such as HPLC and LC-MS are routinely employed to verify its purity, a key concern for laboratories focusing on reproducible synthesis.

From an industrial perspective, 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, addressing the growing emphasis on environmental impact reduction in chemical production. This aligns with broader societal shifts toward ESG (Environmental, Social, and Governance) compliance, making the compound a case study for eco-friendly process development.

Researchers frequently search for structure-activity relationships (SAR) data involving this compound, reflecting its relevance in hit-to-lead optimization campaigns. Its bipyridine-amine hybrid structure offers a balance of lipophilicity and hydrogen-bonding capacity, properties critical for oral bioavailability—a recurring theme in drug design forums. Additionally, computational chemists utilize molecular docking simulations to predict its interactions with biological targets, a method increasingly integrated with AI-driven drug discovery platforms.

Quality control protocols for CAS No. 1352534-53-2 emphasize ICH guidelines, particularly for impurities profiling, given its pharmaceutical applications. The compound's stability under various pH conditions is another area of investigation, especially for formulations requiring extended-release profiles. These technical nuances position it as a subject of interest in preformulation studies, bridging chemistry and pharmaceutical sciences.

In summary, 1-Isopropyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-ylamine represents a nexus of synthetic versatility and biomedical potential. Its study intersects with cutting-edge themes like personalized therapeutics and catalysis innovation, ensuring its continued relevance in both academic and industrial settings. As research paradigms evolve toward multi-target drug design, this compound's modular architecture offers a template for addressing complex disease mechanisms.